Cas no 83483-17-4 (Methyl 2-nitro-5-oxohexanoate)
Methyl 2-nitro-5-oxohexanoate structure
Product name:Methyl 2-nitro-5-oxohexanoate
Methyl 2-nitro-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
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- METHYL 2-NITRO-5-OXOHEXANOATE
- DTXCID40460881
- 83483-17-4
- SCHEMBL5319004
- DTXSID60510074
- Methyl 2-nitro-5-oxohexanoate
-
- Inchi： InChI=1S/C7H11NO5/c1-5(9)3-4-6(8(11)12)7(10)13-2/h6H,3-4H2,1-2H3
- InChI Key： UEGDXIKRFJPLBN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 189.06372245Da
- Monoisotopic Mass: 189.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.2Ų
Methyl 2-nitro-5-oxohexanoate Related Literature
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
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3. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Jian-Hua Cao,Wei-Hua Liang,Xue-Tao Shi,Xiu-Bin Yang,Da-Yong Wu RSC Adv., 2021,11, 31783-31790
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